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A Historical Overview of Nickel(II) Sulfide Research: An In-depth Technical Guide

This technical guide provides a comprehensive historical overview of the research on Nickel(II)
sulfide (NiS). It is intended for researchers, scientists, and drug development professionals,

offering a detailed exploration of the synthesis, properties, and applications of this versatile

inorganic compound. The guide summarizes key quantitative data in structured tables, provides

detailed experimental protocols for significant synthetic methods, and utilizes visualizations to

illustrate important concepts and workflows.

Introduction to Nickel(II) Sulfide
Nickel sulfide encompasses a range of inorganic compounds with the general formula NiₓSᵧ.

These compounds exhibit a variety of colors, from the bronze hue of Ni₃S₂ to the black

appearance of NiS₂.[1] The most common stoichiometric form, NiS, is also known as the

mineral millerite.[1] Historically, the precipitation of black nickel sulfide has been a fundamental

technique in traditional qualitative inorganic analysis for the separation of metals.[1]

Research into nickel sulfide has evolved significantly, driven by its diverse and technologically

important properties. It exists in several crystalline forms, or polymorphs, with the most

common being the hexagonal α-NiS and the rhombohedral β-NiS.[2] The transition between

these phases, which occurs at temperatures above 379 °C for the α-phase, is accompanied by

a notable volume change of 2-4%.[2] The various stoichiometries and polymorphs of nickel

sulfide, including Ni₃S₂, Ni₉S₈ (pentlandite, the primary ore for nickel mining), Ni₃S₄

(polydymite), and NiS₂ (vaesite), have been the subject of extensive study.[1] Modern research
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has focused on harnessing the unique electronic, catalytic, and electrochemical properties of

nickel sulfide, particularly in its nanostructured forms, for a wide range of applications.

Physicochemical Properties of Nickel(II) Sulfide
Polymorphs
The diverse properties of nickel sulfide are intrinsically linked to its crystal structure and

stoichiometry. This section presents key crystallographic and electronic data for several

common nickel sulfide phases.

Crystallographic Data
The structural variations among nickel sulfide polymorphs give rise to their distinct material

properties. Table 1 summarizes the crystallographic data for prominent nickel sulfide phases.

Phase
Mineral
Name

Crystal
System

Space
Group

Lattice
Parameters
(Å)

Reference

α-NiS - Hexagonal P6₃/mmc
a = 3.439, c =

5.348
[2]

β-NiS Millerite
Rhombohedr

al
R3m

a = 9.619, c =

3.150

NiS₂ Vaesite Cubic Pa-3 a = 5.689 [3]

Ni₃S₂
Heazlewoodit

e

Rhombohedr

al
R32

a = 5.744, c =

7.153
[4]

Ni₉S₈ Pentlandite Cubic Fm-3m a = 10.05 [2]

Ni₃S₄ Polydymite Cubic Fd-3m a = 9.475 [4]

Electronic Properties
The electronic structure of nickel sulfide compounds dictates their electrical conductivity and

optical properties, which are crucial for applications in electronics and photocatalysis. Table 2

provides a summary of the band gap energies for different nickel sulfide phases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nickel_sulfide
https://www.mdpi.com/2073-4344/10/11/1274
https://repository.gatech.edu/server/api/core/bitstreams/fbd7004f-1304-4907-8cf9-f5f569709372/content
https://en.wikipedia.org/wiki/Nickel_sulfide
https://repository.gatech.edu/server/api/core/bitstreams/fbd7004f-1304-4907-8cf9-f5f569709372/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Band Gap (eV) Method Reference

NiS 2.25 - 2.54 UV-Vis Spectroscopy [5]

NiS (nanoparticles) 2.8 - 4.8 UV-Vis Spectroscopy [6]

NiS₂ Metallic
First-principles

calculation
[4]

Ni₃S₂ Metallic
First-principles

calculation
[4]

Ni₃S₄ Metallic
First-principles

calculation
[4]

Zn-doped NiS 2.25 - 2.54 UV-Vis Spectroscopy [5]

Synthesis of Nickel(II) Sulfide: A Historical
Perspective and Modern Protocols
The methods for synthesizing nickel sulfide have evolved from simple precipitation reactions to

sophisticated techniques for controlling morphology and crystallinity at the nanoscale.

Early Synthesis Methods
The earliest and most straightforward synthesis of NiS involves the precipitation from an

aqueous solution containing Ni²⁺ ions and a sulfide source, typically hydrogen sulfide (H₂S).[1]

This reaction, represented by the equation Ni²⁺ + H₂S → NiS + 2H⁺, has been a cornerstone of

qualitative inorganic analysis for many years.[1] Other early methods included high-

temperature reactions between the elemental constituents and solid-state metathesis

reactions, for instance, between NiCl₂ and Na₂S.[1]

Modern Synthetic Protocols
The advent of nanotechnology has led to the development of numerous methods for the

synthesis of nickel sulfide with controlled size, shape, and phase. These advanced techniques

are crucial for tailoring the material's properties for specific applications.
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This protocol describes a common method for producing NiS nanospheres, which have

applications in energy storage.[7]

Experimental Protocol:

Precursor Solution Preparation: Dissolve 475.38 mg (2 mmol) of Nickel(II) chloride

hexahydrate (NiCl₂·6H₂O) and 244.85 mg (2 mmol) of L-cysteine in 35 ml of ethylene glycol.

Stirring: Stir the mixture using a magnetic stirrer for a minimum of 2 hours to ensure

homogeneity.

Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-sealed autoclave.

Heating: Heat the autoclave at 200°C for 24 hours.

Product Recovery: After the reaction, allow the autoclave to cool to room temperature.

Collect the black precipitate by centrifugation at 10,000 rpm for 10 minutes.

Washing: Wash the product alternately with deionized water and ethanol. Repeat the

washing and centrifugation cycle six times to remove any unreacted precursors and

byproducts.

Drying: Dry the final product at 70°C in a vacuum oven for 12 hours.

Precursor Preparation

Hydrothermal Synthesis
Product Purification

NiCl₂·6H₂O

Mixing & Stirring (2h)L-cysteine

Ethylene Glycol

Teflon-sealed Autoclave Heating (200°C, 24h) Centrifugation Washing (H₂O/Ethanol)

Repeat 6x

Drying (70°C, vacuum) NiS Nanospheres
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Hydrothermal synthesis workflow for NiS nanospheres.

This method can be adapted to produce nickel disulfide microspheres, which are of interest for

supercapacitor applications.

Experimental Protocol:

Precursor Solution: Prepare a solution of a nickel salt (e.g., nickel nitrate) and a sulfur source

(e.g., elemental sulfur or thiourea) in a suitable solvent (e.g., graphene sheets in a solvent

for composite materials).

Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave.

Heating: Heat the autoclave to a specific temperature (e.g., 180°C) for a designated period

(e.g., 12 hours).

Cooling and Collection: Allow the autoclave to cool naturally. Collect the product by filtration

or centrifugation.

Washing: Wash the collected solid with deionized water and ethanol to remove impurities.

Drying: Dry the final product in a vacuum oven at a moderate temperature (e.g., 60°C).

Key Applications of Nickel(II) Sulfide
The unique properties of nickel sulfide have led to its investigation and application in several

technologically important areas.

Catalysis: Hydrodesulfurization (HDS)
One of the most significant industrial applications of nickel sulfide is in catalysis, particularly for

the hydrodesulfurization (HDS) of petroleum feedstocks. Nickel, often in combination with

molybdenum (as Ni-Mo-S phase), serves as a highly effective catalyst for removing sulfur-

containing compounds from fuels.[8] The mechanism of HDS on Ni-Mo-S catalysts generally

proceeds through two main pathways: direct desulfurization (DDS) and hydrogenation (HYD).

[9]
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Direct Desulfurization (DDS) Pathway Hydrogenation (HYD) Pathway
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Simplified reaction pathways for the hydrodesulfurization of dibenzothiophene.

Energy Storage and Conversion
Nickel sulfide has emerged as a promising material for energy storage and conversion devices,

including lithium-ion batteries and supercapacitors, as well as for electrocatalytic hydrogen

evolution.

NiS nanostructures have been investigated as anode materials for lithium-ion batteries due to

their high theoretical capacity.[7] The nanostructuring of NiS helps to accommodate the volume

changes during the charge-discharge cycles, thereby improving the cycling stability and rate

capability.
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The high theoretical specific capacitance of nickel sulfide makes it an attractive electrode

material for supercapacitors.[1] The performance of NiS-based supercapacitors is highly

dependent on the morphology and crystal structure of the material.

Nickel sulfides are being explored as cost-effective electrocatalysts for the hydrogen evolution

reaction (HER), a key process in water splitting for hydrogen production.[3] The catalytic

activity of different nickel sulfide phases varies, and their performance is often evaluated by

parameters such as the Tafel slope.

Table 3: Tafel Slopes for HER on Various Nickel Sulfide Electrocatalysts

Electrocatalyst Tafel Slope (mV dec⁻¹) Reference

NiSₓ/SUS 100 [3]

Ni-S Alloy (S2) 81.6 [10]

NiFeS-1/NF 53 [11]

o-Ni₉S₈ 115.9 [12]

h-NiS 109.7 [12]

Conclusion
The research on Nickel(II) sulfide has progressed from its foundational role in analytical

chemistry to the forefront of materials science and catalysis. The ability to synthesize a wide

array of stoichiometries and nanostructures has unlocked its potential in diverse applications,

from clean energy technologies to advanced electronics. The continued exploration of

structure-property relationships and the development of novel synthetic strategies will

undoubtedly lead to further advancements in the utilization of this remarkable class of

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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